Cas no 88940-85-6 (3-Pyridineheptanenitrile)

3-Pyridineheptanenitrile structure
3-Pyridineheptanenitrile structure
Product Name:3-Pyridineheptanenitrile
CAS No:88940-85-6
MF:C12H16N2
MW:188.268842697144
CID:619103
PubChem ID:13739738
Update Time:2025-04-19

3-Pyridineheptanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineheptanenitrile
    • 7-pyridin-3-ylheptanenitrile
    • 88940-85-6
    • SCHEMBL10772071
    • DTXSID30548102
    • LSSIPYYNELTXKT-UHFFFAOYSA-N
    • 3-pyridine heptanenitrile
    • 7-(PYRIDIN-3-YL)HEPTANENITRILE
    • Inchi: 1S/C12H16N2/c13-9-5-3-1-2-4-7-12-8-6-10-14-11-12/h6,8,10-11H,1-5,7H2
    • InChI Key: LSSIPYYNELTXKT-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)CCCCCCC#N

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 36.7Ų
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